Cas no 17199-23-4 (2-bromo-4-tert-butyl-6-nitrophenol)

• Product Name: 2-bromo-4-tert-butyl-6-nitrophenol
• CAS No: 17199-23-4
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 1360245
• PubChem ID: 28395
• Update Time: 2025-04-20

2-bromo-4-tert-butyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-tert-butyl-6-nitrophenol
• 2-BROMO-4-TERT-BUTYL-6-NITRO-PHENOL
• 17199-23-4
• 2-Bromo-6-nitro-4-t-butylphenol
• MFCD28405055
• DTXSID8075124
• 2-Bromo-6-nitro-4-tert-butylphenol
• 2-Bromo-4-(tert-butyl)-6-nitrophenol
• Phenol, 2-bromo-4-(1,1-dimethylethyl)-6-nitro-

• Inchi： 1S/C10H12BrNO3/c1-10(2,3)6-4-7(11)9(13)8(5-6)12(14)15/h4-5,13H,1-3H3
• InChI Key： SHLFVNYYSXHMHA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 273.00006
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37